molecular formula C13H19FN2O2Si B8315555 6-Fluoro-1-((2-(trimethylsilyl)ethoxy)methyl)-1h-indazol-4-ol

6-Fluoro-1-((2-(trimethylsilyl)ethoxy)methyl)-1h-indazol-4-ol

Cat. No.: B8315555
M. Wt: 282.39 g/mol
InChI Key: FOUPHYHHLQDJSZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-Fluoro-1-((2-(trimethylsilyl)ethoxy)methyl)-1h-indazol-4-ol is a useful research compound. Its molecular formula is C13H19FN2O2Si and its molecular weight is 282.39 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H19FN2O2Si

Molecular Weight

282.39 g/mol

IUPAC Name

6-fluoro-1-(2-trimethylsilylethoxymethyl)indazol-4-ol

InChI

InChI=1S/C13H19FN2O2Si/c1-19(2,3)5-4-18-9-16-12-6-10(14)7-13(17)11(12)8-15-16/h6-8,17H,4-5,9H2,1-3H3

InChI Key

FOUPHYHHLQDJSZ-UHFFFAOYSA-N

Canonical SMILES

C[Si](C)(C)CCOCN1C2=C(C=N1)C(=CC(=C2)F)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of EXAMPLE 414B (1.8 g) and 1.0 N tetrabutyl ammonium fluoride (13.6 mL) in tetrahydrofuran (15 mL) was stirred for 2 hours. The solvent was removed, and the residue was partitioned between water and ethyl acetate. The organic layer was separated, and the aqueous layer was extracted with additional ethyl acetate. The combined organic layers were washed with brine, dried over MgSO4, filtered, and concentrated. The residue was purified by flash chromatography on silica gel to give the title compound.
Name
mixture
Quantity
1.8 g
Type
reactant
Reaction Step One
Quantity
13.6 mL
Type
reactant
Reaction Step One
Quantity
15 mL
Type
solvent
Reaction Step One

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